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For Researchers, Scientists, and Drug Development Professionals

Introduction
Butylparaben, with the chemical formula C₁₁H₁₄O₃, is an n-butyl ester of p-hydroxybenzoic

acid. It belongs to the paraben family of chemicals and is widely utilized as an antimicrobial

preservative in cosmetics, pharmaceuticals, and food products due to its efficacy against fungi

and bacteria. This technical guide provides a comprehensive overview of the physical and

chemical properties of Butylparaben, detailed experimental protocols for their determination,

and an exploration of its known interactions with key biological signaling pathways. All

quantitative data is presented in structured tables for ease of reference and comparison.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of Butylparaben are summarized in the

tables below. These properties are crucial for understanding its behavior in various matrices, its

bioavailability, and its potential interactions in biological systems.

Table 1: Physical Properties of Butylparaben
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Property Value Reference

Appearance
White crystalline powder or

colorless crystals

Odor
Odorless or a very faint

phenolic odor

Taste
Tasteless, but numbs the

tongue

Melting Point 68-70 °C

Boiling Point 156-157 °C at 3.5 mm Hg

Flash Point 181 °C

Vapor Pressure 2.51 x 10⁻⁴ mm Hg at 25 °C

Water Solubility <0.1 g/100 mL at 17 °C

Solubility in Organic Solvents

Soluble in ethanol, ether,

chloroform, acetone, ethyl

acetate, and DMSO.

Density 1.108 - 1.28 g/cm³

Table 2: Chemical and Physicochemical Properties of
Butylparaben
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Property Value Reference

Chemical Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

IUPAC Name butyl 4-hydroxybenzoate

CAS Number 94-26-8

pKa 8.47

LogP (Octanol-Water Partition

Coefficient)
3.57

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 5

Experimental Protocols
This section outlines detailed methodologies for the determination of key physical and chemical

properties of Butylparaben, as well as a standard synthesis procedure.

Synthesis of Butylparaben via Esterification
This protocol describes the synthesis of Butylparaben through the acid-catalyzed esterification

of p-hydroxybenzoic acid with n-butanol.

Materials:

p-Hydroxybenzoic acid

n-Butanol

Concentrated sulfuric acid (catalyst) or sodium bisulfate

Three-neck flask equipped with a water separator, thermometer, and reflux condenser
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Heating mantle

Sodium carbonate solution (4%)

Saturated saline solution

Anhydrous sodium sulfate

Rotary evaporator

Ethanol (for recrystallization)

Procedure:

In the three-neck flask, combine p-hydroxybenzoic acid and an excess of n-butanol.

Slowly add a catalytic amount of concentrated sulfuric acid or sodium bisulfate to the

mixture.

Heat the mixture to reflux for approximately 5-8 hours, continuously removing the water

formed during the reaction using the water separator.

After the reaction is complete (monitored by TLC), allow the mixture to cool to room

temperature.

Wash the reaction mixture with a 4% sodium carbonate solution to neutralize the acidic

catalyst, followed by a wash with a saturated saline solution.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Remove the excess n-butanol under reduced pressure using a rotary evaporator.

The crude product is then purified by recrystallization from ethanol to yield pure

Butylparaben.

Determination of Melting Point (Capillary Method)
This method is a standard technique for determining the melting point of a crystalline solid like

Butylparaben.
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Materials:

Butylparaben sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Thermometer

Procedure:

Ensure the Butylparaben sample is dry and finely powdered.

Pack a small amount of the sample into the open end of a capillary tube to a height of 2-3

mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the apparatus rapidly to a temperature about 10-15 °C below the expected melting

point of Butylparaben (68-70 °C).

Then, decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has melted (the end of the melting

range).

The melting point is reported as this range.

Determination of Boiling Point (Distillation Method)
The boiling point of Butylparaben at reduced pressure can be determined using a distillation

apparatus. The OECD Guideline 103 provides a framework for this determination.

Materials:
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Butylparaben sample

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Vacuum source and manometer

Procedure:

Place a sample of Butylparaben in the distillation flask.

Assemble the distillation apparatus, ensuring all joints are properly sealed.

Connect the apparatus to a vacuum source and reduce the pressure to a known level (e.g.,

3.5 mm Hg).

Begin heating the distillation flask gently.

Record the temperature at which the liquid boils and a steady stream of distillate is collected

in the receiving flask. This temperature is the boiling point at the recorded pressure.

Determination of Solubility (Shake-Flask Method)
The shake-flask method is a standard procedure for determining the equilibrium solubility of a

compound in a specific solvent.

Materials:

Butylparaben sample

Solvent of interest (e.g., water, ethanol)
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Sealed, temperature-controlled container (e.g., glass vial)

Shaker or magnetic stirrer

Centrifuge

Syringe filter (e.g., PTFE)

Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:

Add an excess amount of solid Butylparaben to a known volume of the solvent in the sealed

container.

Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached.

After agitation, allow the undissolved solid to settle.

Separate the saturated solution from the excess solid by centrifugation followed by filtration

through a syringe filter.

Quantify the concentration of Butylparaben in the filtrate using a calibrated HPLC-UV

system.

The resulting concentration is the solubility of Butylparaben in that solvent at the specified

temperature.
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Caption: Experimental workflow for determining the solubility of Butylparaben.

Determination of Octanol-Water Partition Coefficient
(LogP) (Shake-Flask Method)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/product/b1668127?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The LogP value, a measure of a compound's lipophilicity, is determined by measuring its

distribution between n-octanol and water.

Materials:

Butylparaben sample

n-Octanol (pre-saturated with water)

Water (pre-saturated with n-octanol)

Separatory funnel

Shaker

Centrifuge

Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:

Prepare pre-saturated n-octanol and water by shaking them together for 24 hours and then

separating the layers.

Dissolve a known amount of Butylparaben in either the n-octanol or water phase.

Add a known volume of this solution and a known volume of the other phase to a separatory

funnel.

Shake the funnel for a sufficient time to allow for partitioning equilibrium to be reached.

Allow the two phases to separate completely. If an emulsion forms, centrifugation may be

necessary.

Carefully separate the two layers.

Determine the concentration of Butylparaben in each phase using a suitable analytical

method like HPLC-UV.
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Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase

to the concentration in the aqueous phase.

The LogP is the base-10 logarithm of the partition coefficient.

Determination of pKa (Potentiometric Titration)
The pKa, the negative base-10 logarithm of the acid dissociation constant, can be determined

by titrating a solution of Butylparaben with a strong base and monitoring the pH.

Materials:

Butylparaben sample

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Solvent (e.g., a mixture of water and a co-solvent like ethanol to ensure solubility)

pH meter with a calibrated electrode

Burette

Stir plate and stir bar

Procedure:

Dissolve a precisely weighed amount of Butylparaben in a known volume of the solvent

mixture.

Place the solution in a beaker with a stir bar and immerse the pH electrode.

Record the initial pH of the solution.

incrementally add the standardized NaOH solution from the burette, recording the pH after

each addition.

Continue the titration past the equivalence point.

Plot the pH versus the volume of NaOH added.
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The pKa is the pH at the half-equivalence point, which can be determined from the inflection

point of the titration curve.

Signaling Pathway Interactions
Butylparaben is known to interact with several biological signaling pathways, contributing to its

activity as an endocrine disruptor. The following diagrams illustrate some of these key

interactions.

Inhibition of Farnesoid X Receptor (FXR) Signaling
Butylparaben has been shown to induce gut microbiota dysbiosis, leading to decreased bile

acid production. This, in turn, inhibits the farnesoid X receptor (FXR) signaling pathway, which

plays a crucial role in regulating lipid and glucose metabolism.
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Caption: Butylparaben-induced inhibition of the FXR signaling pathway.

Activation of Peroxisome Proliferator-Activated
Receptor Gamma (PPARγ)
Butylparaben has been demonstrated to activate PPARγ, a nuclear receptor involved in

adipogenesis (the formation of fat cells). This activation may contribute to the endocrine-

disrupting effects of Butylparaben.
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Caption: Activation of PPARγ by Butylparaben.

Induction of Oxidative Stress and Apoptosis
Exposure to Butylparaben has been linked to increased production of reactive oxygen species

(ROS), leading to oxidative stress. This, in turn, can induce endoplasmic reticulum (ER) stress

and ultimately trigger apoptosis (programmed cell death) through various cellular pathways,

including the PI3K/AKT pathway.
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Caption: Butylparaben-induced oxidative stress and apoptosis.

Conclusion
This technical guide has provided a detailed overview of the core physical and chemical

properties of Butylparaben, along with standardized experimental protocols for their

determination. The presented data and methodologies are essential for researchers and

professionals in the fields of chemistry, toxicology, and drug development. Furthermore, the

elucidation of Butylparaben's interactions with key signaling pathways, such as FXR, PPARγ,

and those involved in oxidative stress, highlights the molecular mechanisms underlying its

biological effects and underscores the importance of continued research into its potential health

impacts. The provided visualizations offer a clear summary of these complex biological

processes.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Butylparaben]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668127#physical-and-chemical-properties-of-
butylparaben]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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